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Compound of Interest

Compound Name: 1-Phenylpyrrolidine

Cat. No.: B1585074 Get Quote

This document provides a detailed overview of the key physical properties of 1-
Phenylpyrrolidine, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in the field of drug development who require precise and reliable

data for their work. This guide includes tabulated physical data and standardized experimental

protocols for the determination of these properties.

Physical Properties of 1-Phenylpyrrolidine
1-Phenylpyrrolidine is an oily liquid that is not miscible in water but is soluble in ether.[1] Its

physical characteristics are crucial for handling, storage, and application in various chemical

syntheses.

Data Presentation

The following table summarizes the reported values for the boiling point and density of 1-
Phenylpyrrolidine under specified conditions.
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Physical Property Value Conditions

Boiling Point 133-134 °C at 19 mmHg

119-120 °C at 1.6 kPa

81 °C at 0.06 kPa

Density 1.018 g/cm³ Not specified

1.0260 g/cm³ at 25/4 °C

Note: The density value of 1.0260 at 25/4 °C indicates the density of the substance at 25°C

relative to the density of water at 4°C.[1]

Experimental Protocols
The following sections detail the standard methodologies for determining the boiling point and

density of a liquid compound such as 1-Phenylpyrrolidine.

1. Determination of Boiling Point (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the Thiele tube method is commonly employed.[2]

Apparatus:

Thiele tube

Thermometer

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Heat-resistant mineral oil

Heating source (e.g., Bunsen burner or hot plate)

Rubber band or thread for attachment
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Procedure:

A small amount of 1-Phenylpyrrolidine (approximately 0.5 mL) is placed into the small

test tube.[2]

A capillary tube, with its open end facing down, is inserted into the test tube containing the

sample.

The test tube is attached to a thermometer using a rubber band or thread, ensuring the

sample is level with the thermometer bulb.[2]

This assembly is then placed into a Thiele tube containing mineral oil, making sure the

sample is immersed in the oil.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.[3]

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge

from the capillary tube.[3]

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn up

into the capillary tube.[3]

2. Determination of Density

Density is an intensive physical property defined as the mass of a substance per unit volume

(D = m/V).[4]

Apparatus:

Analytical balance (accurate to ±0.001 g)

Graduated cylinder (e.g., 10 mL) or a pycnometer for higher accuracy
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Beaker

Procedure:

A clean, dry 10 mL graduated cylinder is placed on the analytical balance, and its mass is

recorded.[4][5]

A specific volume of 1-Phenylpyrrolidine (e.g., 5.0 mL) is carefully transferred into the

graduated cylinder. The volume is read from the bottom of the meniscus.

The graduated cylinder containing the liquid is weighed again, and the new mass is

recorded.

The mass of the 1-Phenylpyrrolidine is calculated by subtracting the mass of the empty

graduated cylinder from the mass of the cylinder with the liquid.

The density is then calculated by dividing the mass of the liquid by the measured volume.

The procedure should be repeated multiple times to ensure accuracy and precision, and

the average density should be reported.[4]

Visualizations
The following diagram illustrates the experimental workflow for the determination of a liquid's

boiling point using the capillary method.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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